Cas no 81401-57-2 (Benzoic acid, 3-(benzoylamino)-4-(2-methylphenoxy)-, ethyl ester)

Benzoic acid, 3-(benzoylamino)-4-(2-methylphenoxy)-, ethyl ester structure
81401-57-2 structure
Product name:Benzoic acid, 3-(benzoylamino)-4-(2-methylphenoxy)-, ethyl ester
CAS No:81401-57-2
MF:C23H21NO4
MW:375.417146444321
CID:704028
PubChem ID:12832022

Benzoic acid, 3-(benzoylamino)-4-(2-methylphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(benzoylamino)-4-(2-methylphenoxy)-, ethyl ester
    • ethyl 3-benzamido-4-(2-methylphenoxy)benzoate
    • 81401-57-2
    • DTXSID40511004
    • Inchi: InChI=1S/C23H21NO4/c1-3-27-23(26)18-13-14-21(28-20-12-8-7-9-16(20)2)19(15-18)24-22(25)17-10-5-4-6-11-17/h4-15H,3H2,1-2H3,(H,24,25)
    • InChI Key: VMFLEQVVDMBTKG-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC(=C(C=C1)OC2=CC=CC=C2C)NC(=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 375.14705815g/mol
  • Monoisotopic Mass: 375.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6Ų
  • XLogP3: 4.9

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